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Compound of Interest

Compound Name: Isometronidazole-D4

Cat. No.: B2532267 Get Quote

Technical Guide: Isometronidazole-D4
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides core information on Isometronidazole-D4, a deuterated

isotopologue of isometronidazole. The data and protocols herein are intended to support

research and development activities where a stable isotope-labeled internal standard is

required for quantitative analysis.

Core Physicochemical Data
The fundamental properties of Isometronidazole-D4 are summarized in the table below,

providing a clear reference for its chemical identity and characteristics.
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Property Value Citations

Chemical Name

2-(2-Methyl-4-nitro-1H-

imidazol-1-yl)ethanol-1,1,2,2-

D4

[1]

Molecular Formula C₆D₄H₅N₃O₃ [1]

Molecular Weight 175.18 g/mol [2][3][4]

CAS Number 2469037-64-5

Unlabeled CAS Number 705-19-1

Isotopic Enrichment ≥98 atom % D

Appearance White to Off-White Solid

Rationale for Use in Quantitative Analysis
Isometronidazole-D4 serves as an ideal internal standard for the quantification of

isometronidazole in biological matrices using mass spectrometry. Deuterated standards are

considered the gold standard in quantitative bioanalysis because their physicochemical

properties are nearly identical to their unlabeled counterparts. This ensures they co-elute

chromatographically and exhibit similar ionization efficiency and extraction recovery, effectively

compensating for variations in sample preparation and instrument response.

Experimental Protocol: Quantification of
Isometronidazole in Human Plasma by LC-MS/MS
This section details a representative method for the quantification of isometronidazole in

human plasma using Isometronidazole-D4 as an internal standard (IS). This protocol is

adapted from established bioanalytical methods for similar analytes.

Materials and Reagents
Isometronidazole (analyte)

Isometronidazole-D4 (internal standard)
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Acetonitrile (HPLC grade)

Ammonium formate (LC-MS grade)

Formic acid (LC-MS grade)

Water (HPLC grade)

Human plasma (blank)

Sample Preparation (Liquid-Liquid Extraction)
Aliquot 100 µL of human plasma into a microcentrifuge tube.

Spike with 10 µL of Isometronidazole-D4 working solution (concentration to be optimized

based on expected analyte levels).

Add a suitable organic solvent for extraction (e.g., ethyl acetate or a mixture of ethyl acetate

and acetonitrile).

Vortex vigorously for 3 minutes to ensure thorough mixing and protein precipitation.

Centrifuge at high speed (e.g., 4000 x g) for 10 minutes to pellet precipitated proteins.

Carefully transfer the supernatant to a clean tube.

Evaporate the solvent to dryness under a gentle stream of nitrogen.

Reconstitute the dried extract in a mobile phase-compatible solvent (e.g., 200 µL of 50:50

acetonitrile:water).

LC-MS/MS Instrumentation and Conditions
Liquid Chromatograph: A high-performance liquid chromatography (HPLC) or ultra-high-

performance liquid chromatography (UHPLC) system.

Column: A C18 reverse-phase column (e.g., 100 x 4.6 mm, 5 µm) is suitable for separation.
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Mobile Phase: A gradient or isocratic elution using a mixture of acetonitrile and an aqueous

buffer like 10 mM ammonium formate with pH adjusted by formic acid.

Mass Spectrometer: A triple quadrupole mass spectrometer operating in multiple reaction

monitoring (MRM) mode.

Ionization Source: Electrospray ionization (ESI) in positive mode.

Data Analysis
Quantification is achieved by calculating the peak area ratio of the analyte to the internal

standard (Isometronidazole-D4). A calibration curve is constructed by plotting the peak area

ratios of calibration standards against their known concentrations. The concentration of

isometronidazole in the unknown samples is then determined from this curve.

Visualizations
Logical Relationship of Isometronidazole-D4 to its
Analyte
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Chemical Analogs

Analytical Properties

Application in LC-MS
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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